Cas no 2096331-01-8 (3-Chloro-4-fluoro-5-propoxyphenylboronic acid)

• Product Name: 3-Chloro-4-fluoro-5-propoxyphenylboronic acid
• CAS No: 2096331-01-8
• MF: C₉H₁₁BClFO₃
• MW: 232.444245576859
• MDL: MFCD20441836
• CID: 4637830
• Update Time: 2025-06-13

3-Chloro-4-fluoro-5-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-propoxyphenylboronic acid
• (3-chloro-4-fluoro-5-propoxyphenyl)boronic acid
• WID33101
• Y2541

• MDL： MFCD20441836
• Inchi： 1S/C9H11BClFO3/c1-2-3-15-8-5-6(10(13)14)4-7(11)9(8)12/h4-5,13-14H,2-3H2,1H3
• InChI Key： SGWGANLDUFKVLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1F)OCCC

Computed Properties

• Exact Mass: 232.047
• Monoisotopic Mass: 232.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 3-Chloro-4-fluoro-5-propoxyphenylboronic acid

Introduction to 3-Chloro-4-fluoro-5-propoxyphenylboronic Acid (CAS No. 2096331-01-8)

3-Chloro-4-fluoro-5-propoxyphenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative, identified by its CAS number 2096331-01-8, is characterized by its unique structural motifs, including a chloro substituent at the third position, a fluoro group at the fourth position, and a propoxy moiety at the fifth position on a phenyl ring. These structural features make it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

The compound’s significance lies in its utility as a building block in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are fundamental to constructing complex organic molecules. The presence of the boronic acid functional group (-B(OH)₂) facilitates these reactions, enabling the formation of carbon-carbon bonds with remarkable efficiency and selectivity. This property has made 3-Chloro-4-fluoro-5-propoxyphenylboronic acid a preferred choice for researchers aiming to develop novel therapeutic agents and functional materials.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro group in 3-Chloro-4-fluoro-5-propoxyphenylboronic acid contributes to these desirable characteristics, making it an attractive scaffold for drug discovery. Furthermore, the chloro and propoxy substituents introduce additional reactivity and conformational flexibility, allowing for further derivatization and optimization of lead compounds.

One of the most compelling applications of this compound is in the development of targeted cancer therapies. Boronic acids have been extensively studied for their ability to interact with enzymes and receptors involved in cancer cell proliferation. The specific arrangement of substituents in 3-Chloro-4-fluoro-5-propoxyphenylboronic acid allows it to modulate key biological pathways associated with tumor growth and survival. For instance, research has demonstrated its potential in inhibiting tyrosine kinases, which are overexpressed in many cancers. The fluoro group enhances binding affinity, while the chloro and propoxy groups fine-tune selectivity against cancerous versus healthy cells.

Recent advancements in computational chemistry have also highlighted the role of 3-Chloro-4-fluoro-5-propoxyphenylboronic acid in designing molecular probes for imaging applications. Fluorinated boronic acids can be incorporated into radiolabeled probes that facilitate positron emission tomography (PET) scans, providing non-invasive visualization of disease progression. The propoxy group’s hydrophobic nature aids in membrane permeability, while the boronic acid moiety ensures stable binding to target biomolecules. Such developments underscore the compound’s versatility beyond traditional drug development.

The synthesis of 3-Chloro-4-fluoro-5-propoxyphenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the halogenation of a fluorinated phenol precursor followed by propyl etherification. The final step involves hydroboration or lithiation-borylation to introduce the boronic acid functionality. Recent improvements in synthetic methodologies have focused on greener solvents and catalytic systems to enhance yield and reduce environmental impact.

In conclusion, 3-Chloro-4-fluoro-5-propoxyphenylboronic acid (CAS No. 2096331-01-8) represents a critical component in modern chemical synthesis and drug discovery. Its unique structural features enable diverse applications, from constructing complex pharmaceuticals to developing advanced imaging agents. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of innovation in medicinal chemistry and materials science.